2-Amino-4-methylnicotinonitrile

• IUPAC Name: 2-amino-4-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C7H7N3/c1-5-2-3-10-7(9)6(5)4-8/h2-3H,1H3,(H2,9,10)
• InChI Key: CHFXOUQUTBGLJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1)N)C#N
• Molecular Formula: C7H7N3
• DSSTOX Substance ID: DTXSID40439158
• Molecular Weight: 133.15 g/mol
• CAS No.: 71493-76-0

Description

2-Amino-4-methylnicotinonitrile is an organic compound with the molecular formula C7H7N3. It is a derivative of nicotinonitrile, characterized by the presence of an amino group at the second position and a methyl group at the fourth position on the pyridine ring.

Scientific Research Applications

2-Amino-4-methylnicotinonitrile has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory conditions.

Material Science: The compound is utilized in the development of advanced materials, including polymers and nanomaterials.

Biological Studies: It serves as a building block for the synthesis of biologically active molecules, aiding in the study of enzyme interactions and cellular processes

Safety and Hazards

• Precautionary Statements : Use appropriate protective measures (P280) and avoid contact with eyes and skin (P305+P351+P338) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-4-methylnicotinonitrile typically involves the reaction of 4-methylnicotinonitrile with ammonia or an amine under specific conditions. One common method includes the use of a solvent such as ethanol, with the reaction being carried out at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow processes to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis .

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions, typically in the presence of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: It can participate in substitution reactions, where the amino group or the methyl group can be replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various halogenating agents, acids, or bases depending on the desired substitution.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding nitro or hydroxyl derivatives, while reduction may produce amines or other reduced forms .

Mechanism of Action

The mechanism of action of 2-Amino-4-methylnicotinonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group allows it to form hydrogen bonds and other interactions with biological molecules, influencing their activity and function. The exact pathways and targets depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

• 2-Amino-5-methylnicotinonitrile
• 2-Amino-3-cyanopyridine
• 2-Amino-4-methoxy-3-pyridinecarbonitrile

Comparison: Compared to its analogs, 2-Amino-4-methylnicotinonitrile is unique due to the specific positioning of the amino and methyl groups, which can influence its reactivity and interactions with other molecules. This uniqueness makes it particularly valuable in certain synthetic and research applications .

Synthesis routes and methods

Procedure details

A solution of about 6.1 grams (0.038 mole) of a mixture of 1,1-dicyano-4-ethoxy-3-methyl-1,3-butadiene and 1,1-dicyano-4,4-diethoxy-3-methyl-1-butene in 200 mL of saturated methanolic ammonia is stirred at ambient temperature for about 15 hours. After this time the solvent is removed under reduced pressure, and the residue is partitioned between 160 mL of aqueous 1N hydrochloric acid and 160 mL of ethyl acetate. The aqueous layer is separated and poured into 160 mL of an aqueous solution saturated with sodium bicarbonate. The resultant solid is collected by filtration and dried, yielding about 2.6 grams of 2-amino-3-cyano-4-methylpyridine. Steps A and B are repeated.